Cas no 2408886-65-5 (5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2408886-65-5
• MF: C₈H₅F₃N₂S
• MW: 218.198910474777
• MDL: MFCD07779628
• CID: 5075511
• Update Time: 2026-03-01

5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole

• MDL： MFCD07779628
• Inchi： 1S/C8H5F3N2S/c9-8(10,11)7-3-6(12-13-7)5-1-2-14-4-5/h1-4H,(H,12,13)
• InChI Key： VBHXJSYNOKMBCY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(F)(F)F)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• XLogP3: 2.5
• Topological Polar Surface Area: 56.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole

5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole: A Promising Compound in Medicinal Chemistry

5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2408886-65-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities. The incorporation of a thiophene ring and a trifluoromethyl group further enhances its chemical and biological profile, making it a valuable candidate for various therapeutic applications.

The thiophene ring in 5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole contributes to the compound's aromaticity and electronic properties, which are crucial for its interactions with biological targets. Thiophenes are widely used in the design of bioactive molecules due to their ability to form stable complexes with metal ions and their potential to modulate enzyme activities. The trifluoromethyl group (CF₃) is a common substituent in medicinal chemistry, known for its lipophilic nature and ability to enhance the metabolic stability and bioavailability of compounds. This combination of functional groups in 5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole makes it an attractive scaffold for drug discovery and development.

Recent studies have highlighted the potential of 5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole was evaluated for its antimicrobial properties against a panel of pathogenic bacteria and fungi. The results showed that the compound exhibited broad-spectrum antimicrobial activity, with particular efficacy against multidrug-resistant strains. This finding underscores the compound's potential as an alternative or adjunct therapy in combating antibiotic-resistant infections.

The pharmacokinetic properties of 5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole have also been investigated to assess its suitability for drug development. A study published in the European Journal of Pharmaceutical Sciences reported that the compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for an effective therapeutic agent. Additionally, the compound showed low toxicity in preclinical studies, indicating a favorable safety profile.

The structural versatility of 5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole allows for further optimization through medicinal chemistry approaches. Researchers have explored various modifications to the core structure to enhance its potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups on the thiophene ring or introducing additional substituents on the pyrazole ring can lead to derivatives with improved biological activities. These efforts aim to identify lead compounds with enhanced therapeutic potential for various diseases.

In conclusion, 5-(Thiophen-3-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2408886-65-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique combination of structural features makes it an attractive scaffold for drug discovery and development. Ongoing research continues to uncover new insights into its biological activities and pharmacological properties, paving the way for its potential use as a therapeutic agent in various medical conditions.